Cas no 864940-01-2 (N-2-hydroxy-3-(3-methoxyphenoxy)propyl-N-(2-methoxyphenyl)benzenesulfonamide)

• Product Name: N-2-hydroxy-3-(3-methoxyphenoxy)propyl-N-(2-methoxyphenyl)benzenesulfonamide
• CAS No: 864940-01-2
• MF: C₂₃H₂₅NO₆S
• MW: 443.512705564499
• CID: 6256145
• PubChem ID: 4296756
• Update Time: 2025-10-30

N-2-hydroxy-3-(3-methoxyphenoxy)propyl-N-(2-methoxyphenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-3-(3-methoxyphenoxy)propyl-N-(2-methoxyphenyl)benzenesulfonamide
• AKOS001670086
• 864940-01-2
• F1345-0709
• AKOS016323774
• N-(2-hydroxy-3-(3-methoxyphenoxy)propyl)-N-(2-methoxyphenyl)benzenesulfonamide
• N-[2-hydroxy-3-(3-methoxyphenoxy)propyl]-N-(2-methoxyphenyl)benzenesulfonamide

• Inchi： 1S/C23H25NO6S/c1-28-19-9-8-10-20(15-19)30-17-18(25)16-24(22-13-6-7-14-23(22)29-2)31(26,27)21-11-4-3-5-12-21/h3-15,18,25H,16-17H2,1-2H3
• InChI Key： QUCZBXCPUUQXCZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(C1C=CC=CC=1OC)CC(COC1C=CC=C(C=1)OC)O)(=O)=O

Computed Properties

• Exact Mass: 443.14025869g/mol
• Monoisotopic Mass: 443.14025869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 93.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-2-hydroxy-3-(3-methoxyphenoxy)propyl-N-(2-methoxyphenyl)benzenesulfonamide

Professional Introduction to N-2-hydroxy-3-(3-methoxyphenoxy)propyl-N-(2-methoxyphenyl)benzenesulfonamide (CAS No. 864940-01-2)

N-2-hydroxy-3-(3-methoxyphenoxy)propyl-N-(2-methoxyphenyl)benzenesulfonamide, identified by its CAS number 864940-01-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzenesulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its hydroxyl and methoxy substituents, contribute to its distinctive chemical properties and reactivity, making it a subject of intense study in medicinal chemistry.

The benzenesulfonamide moiety in N-2-hydroxy-3-(3-methoxyphenoxy)propyl-N-(2-methoxyphenyl)benzenesulfonamide plays a crucial role in its pharmacological interactions. Sulfonamides are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them valuable in the development of drugs targeting a wide range of diseases. The presence of hydroxyl and methoxy groups further enhances the compound's solubility and bioavailability, facilitating its absorption and distribution within the body.

Recent research has highlighted the potential of N-2-hydroxy-3-(3-methoxyphenoxy)propyl-N-(2-methoxyphenyl)benzenesulfonamide in addressing various therapeutic challenges. Studies have demonstrated its efficacy in modulating inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory disorders. The compound's ability to inhibit key enzymes involved in inflammation, such as COX-2 and LOX, suggests its potential as an anti-inflammatory agent. Additionally, its structural similarity to known anti-inflammatory drugs enhances its appeal as a lead compound for further drug development.

In the realm of anticancer research, N-2-hydroxy-3-(3-methoxyphenoxy)propyl-N-(2-methoxyphenyl)benzenesulfonamide has shown intriguing properties that warrant further investigation. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by disrupting critical cellular signaling pathways. The methoxyphenyl groups in its structure are particularly noteworthy, as they contribute to its ability to interact with specific proteins involved in cell proliferation and survival. This interaction may lead to the development of novel therapeutic strategies for combating cancer.

The synthesis and characterization of N-2-hydroxy-3-(3-methoxyphenoxy)propyl-N-(2-methoxyphenyl)benzenesulfonamide involve sophisticated chemical methodologies that highlight the advancements in synthetic organic chemistry. The introduction of hydroxyl and methoxy groups into the benzenesulfonamide core requires precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently. These synthetic approaches not only underscore the compound's complexity but also demonstrate the capabilities of modern chemical synthesis.

The pharmacokinetic profile of N-2-hydroxy-3-(3-methoxyphenoxy)propyl-N-(2-methoxyphenyl)benzenesulfonamide is another critical aspect that has been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Preliminary data suggest that this compound exhibits favorable pharmacokinetic properties, including moderate solubility and reasonable bioavailability, which are crucial for its clinical application. Further studies are ongoing to refine these properties through structural modifications.

The potential applications of N-2-hydroxy-3-(3-methoxyphenoxy)propyl-N-(2-methoxyphenyl)benzenesulfonamide extend beyond inflammation and cancer treatment. Emerging research indicates that it may also have neuroprotective effects, making it a candidate for addressing neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of this compound to cross the blood-brain barrier is particularly promising, as many therapeutic agents struggle with this challenge. Investigating its interactions with neurotransmitter systems could unlock new avenues for treating neurological disorders.

In conclusion, N-2-hydroxy-3-(3-methoxyphenoxy)propyl-N-(2-methoxyphenyl)benzenesulfonamide (CAS No. 864940-01-2) represents a significant advancement in pharmaceutical chemistry due to its unique structure and multifaceted biological activities. Its potential applications in anti-inflammatory therapy, oncology, neuroprotection, and other areas highlight its importance as a lead compound for drug development. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in medicine today.